Cas no 42399-40-6 (Desacetyl Diltiazem)

Desacetyl Diltiazem is a pharmacologically active metabolite of Diltiazem, a calcium channel blocker used in cardiovascular therapeutics. It retains the parent compound's ability to inhibit calcium ion influx across cardiac and smooth muscle cell membranes, contributing to vasodilation and reduced myocardial oxygen demand. Desacetyl Diltiazem exhibits a longer half-life compared to Diltiazem, potentially enhancing sustained therapeutic effects. Its structural modification improves metabolic stability, making it valuable for research in hypertension and angina management. Analytical standards of Desacetyl Diltiazem are utilized in pharmacokinetic studies to assess drug metabolism and bioavailability, supporting the development of optimized formulations. The compound is also employed as a reference material in quality control and regulatory compliance testing.

Desacetyl Diltiazem structure

Product Name:Desacetyl Diltiazem

CAS No:42399-40-6

MF:C₂₀H₂₄N₂O₃S

MW:372.481163978577

CID:55559

PubChem ID:91638

Update Time:2025-06-08

Desacetyl Diltiazem Chemical and Physical Properties

Names and Identifiers

- Deacetyldiltiazem
- (2S-cis)-5-(2-(Dimethylamino)ethyl)-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
- Desacetyl Diltiazem
- DILTIAZEM HYDROCHLORIDE IMPURITY F [EP IMPURITY]
- (2S-cis)-5-[(Dimethylamino)ethyl]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
- DESACETYLDILTIAZEM
- UNII-849UT193YJ
- cis-(+)-2-(4'-methoxyphenyl)-3-hydroxy-5-(2'-dimethylaminoethyl)-2,3-dihydro-1,5-benzothiazepine-4(5H)-one
- (2S,3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-one
- cis-(+)-2,3-dihydro-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepine-4(5H)-one
- (2S,3S)-5-[2-(Dimethylamino)-ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one; Diltiazem Hydrochloride Imp. F (EP); Desacetyldiltiazem; Diltiazem Hydrochloride Impurity F; Diltiazem Impurity F
- AKOS027378048
- (+/-)-cis-2-(4-methoxyphenyl)-3-hydroxy-5-[2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
- DTXSID00881093
- (+)-DESACETYLDILTIAZEM
- Deacetyl-d-diltiazem
- 849UT193YJ
- CHEBI:169833
- 42399-40-6
- Desacetyldiltiazem 1.0 mg/ml in Acetonitrile
- (2S,3S)-5-(2-(Dimethylamino)ethyl)-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
- 1,5-Benzothiazepin-4(5H)-one, 5-[2-(dimethylamino)ethyl]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-, (2S,3S)-
- NZHUXMZTSSZXSB-MOPGFXCFSA-N
- EINECS 255-795-9
- A7196
- Q27269511
- DESACETYLDILTIAZEM [WHO-IP]
- DESACETYLDILTIAZEM [WHO-DD]
- Diltiazem-M deacetyl
- Desacetyl Diltiazem-d4
- (2S,3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
- (+)-cis-2-(4-methoxyphenyl)-3-hydroxy-5-[2-(dimethylamino)ethyl]-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
- (2S,3S)-5-[2-(dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
- (+)-(2S,3S)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
- 1,5-BENZOTHIAZEPIN-4(5H)-ONE, 5-(2-(DIMETHYLAMINO)ETHYL)-2,3-DIHYDRO-3-HYDROXY-2-(4-METHOXYPHENYL)-, (2S,3S)-
- SCHEMBL7348984
- Inchi： 1S/C20H24N2O3S/c1-21(2)12-13-22-16-6-4-5-7-17(16)26-19(18(23)20(22)24)14-8-10-15(25-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1
- InChI Key： NZHUXMZTSSZXSB-MOPGFXCFSA-N
- SMILES： S1C2C=CC=CC=2N(C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)O)=O)CCN(C)C

Computed Properties

Exact Mass: 372.15100
Monoisotopic Mass: 372.15076381g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 78.3Å²

Experimental Properties

Color/Form: Grayish white to yellowish solid
Density: 1.225
Boiling Point: 596.8°Cat760mmHg
Flash Point: 314.8°C
Refractive Index: 1.609
PSA: 78.31000
LogP: 2.86270

Desacetyl Diltiazem Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

Desacetyl Diltiazem Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D288685-5mg	Desacetyl Diltiazem	42399-40-6		5mg	$ 87.00	2023-09-08
TRC	D288685-10mg	Desacetyl Diltiazem	42399-40-6		10mg	$ 153.00	2023-09-08
TRC	D288685-25mg	Desacetyl Diltiazem	42399-40-6		25mg	$ 288.00	2023-09-08
TRC	D288685-50mg	Desacetyl Diltiazem	42399-40-6		50mg	$555.00	2023-05-18
TRC	D288685-100mg	Desacetyl Diltiazem	42399-40-6		100mg	$1074.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-207527-10mg	Desacetyl diltiazem,	42399-40-6	≥97%	10mg	￥2482.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-207527-10 mg	Desacetyl diltiazem,	42399-40-6	≥97%	10mg	￥2,482.00	2023-07-10
A2B Chem LLC	AF71630-5mg	(2S,3S)-5-(2-(Dimethylamino)ethyl)-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one	42399-40-6	98%	5mg	$156.00	2023-12-30
A2B Chem LLC	AF71630-10mg	(2S,3S)-5-(2-(Dimethylamino)ethyl)-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one	42399-40-6	≥97%	10mg	$315.00	2024-04-20
A2B Chem LLC	AF71630-25mg	(2S,3S)-5-(2-(Dimethylamino)ethyl)-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one	42399-40-6	98%	25mg	$300.00	2023-12-30